Cas no 72201-45-7 (Hexanoic acid,2-ethyl-, tetradecyl ester)

• Product Name: Hexanoic acid,2-ethyl-, tetradecyl ester
• CAS No: 72201-45-7
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 568810
• PubChem ID: 545679
• Update Time: 2025-04-19

Hexanoic acid,2-ethyl-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, tetradecyl ester
• tetradecyl 2-ethylhexanoate
• Myristyl2-ethylhexanoate
• 72201-45-7
• YYVIVUWGOOIWIF-UHFFFAOYSA-N
• MYRISTYL ETHYLHEXANOATE [INCI]
• Hexanoic acid, 2-ethyl-, tetradecyl ester
• DTXSID00868102
• 2-ETHYLHEXANOIC ACID, MYRISTYL ESTER
• Tetradecyl 2-ethylhexanoate #
• NS00013878
• UNII-OOF97MX03T
• MYRISTYL 2-ETHYLHEXANOATE
• SCHEMBL2121081
• Q27285760
• myristyl ethylhexanoate
• OOF97MX03T
• EINECS 276-456-1

• Inchi： 1S/C22H44O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-20-24-22(23)21(6-3)19-8-5-2/h21H,4-20H2,1-3H3
• InChI Key： YYVIVUWGOOIWIF-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCCC)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.33432
• Monoisotopic Mass: 340.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters